Cas no 92765-68-9 (6H-Purin-6-one,1,7,8,9-tetrahydro-2-(4-morpholinyl)-8-thioxo-)

6H-Purin-6-one,1,7,8,9-tetrahydro-2-(4-morpholinyl)-8-thioxo- structure
92765-68-9 structure
Product Name:6H-Purin-6-one,1,7,8,9-tetrahydro-2-(4-morpholinyl)-8-thioxo-
CAS No:92765-68-9
MF:C9H11N5O2S
MW:253.280939340591
CID:818565
PubChem ID:135455365
Update Time:2025-04-19

6H-Purin-6-one,1,7,8,9-tetrahydro-2-(4-morpholinyl)-8-thioxo- Chemical and Physical Properties

Names and Identifiers

    • 6H-Purin-6-one,1,7,8,9-tetrahydro-2-(4-morpholinyl)-8-thioxo-
    • 2-morpholin-4-yl-8-sulfanylidene-7,9-dihydro-3H-purin-6-one
    • NSC527410
    • 92765-68-9
    • 2-(Morpholin-4-yl)-8-sulfanylidene-3,7,8,9-tetrahydro-6H-purin-6-one
    • NSC-527410
    • DTXSID70391836
    • Inchi: 1S/C9H11N5O2S/c15-7-5-6(12-9(17)10-5)11-8(13-7)14-1-3-16-4-2-14/h1-4H2,(H3,10,11,12,13,15,17)
    • InChI Key: SGGKJOMWJLCAPY-UHFFFAOYSA-N
    • SMILES: S=C1NC2C(NC(=NC=2N1)N1CCOCC1)=O

Computed Properties

  • Exact Mass: 253.06334578g/mol
  • Monoisotopic Mass: 253.06334578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 110Ų

6H-Purin-6-one,1,7,8,9-tetrahydro-2-(4-morpholinyl)-8-thioxo- Related Literature

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